JYL-1511
JYL-1511
JYL-1511 is a partial agonist for the TRPV1 channel.
Brand Name:
Vulcanchem
CAS No.:
623166-14-3
VCID:
VC0531500
InChI:
InChI=1S/C21H29N3O3S2/c1-21(2,3)17-9-6-15(7-10-17)13-22-20(28)23-14-16-8-11-18(19(12-16)27-4)24-29(5,25)26/h6-12,24H,13-14H2,1-5H3,(H2,22,23,28)
SMILES:
CC(C)(C)C1=CC=C(C=C1)CNC(=S)NCC2=CC(=C(C=C2)NS(=O)(=O)C)OC
Molecular Formula:
C21H29N3O3S2
Molecular Weight:
435.6 g/mol
JYL-1511
CAS No.: 623166-14-3
Inhibitors
VCID: VC0531500
Molecular Formula: C21H29N3O3S2
Molecular Weight: 435.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 623166-14-3 |
|---|---|
| Product Name | JYL-1511 |
| Molecular Formula | C21H29N3O3S2 |
| Molecular Weight | 435.6 g/mol |
| IUPAC Name | 1-[(4-tert-butylphenyl)methyl]-3-[[4-(methanesulfonamido)-3-methoxyphenyl]methyl]thiourea |
| Standard InChI | InChI=1S/C21H29N3O3S2/c1-21(2,3)17-9-6-15(7-10-17)13-22-20(28)23-14-16-8-11-18(19(12-16)27-4)24-29(5,25)26/h6-12,24H,13-14H2,1-5H3,(H2,22,23,28) |
| Standard InChIKey | QGFPXWPVMTWSAE-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)CNC(=S)NCC2=CC(=C(C=C2)NS(=O)(=O)C)OC |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)CNC(=S)NCC2=CC(=C(C=C2)NS(=O)(=O)C)OC |
| Appearance | Solid powder |
| Description | JYL-1511 is a partial agonist for the TRPV1 channel. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | JYL-1511; JYL 1511; JYL1511; |
| Reference | 1: Czikora Á, Lizanecz E, Bakó P, Rutkai I, Ruzsnavszky F, Magyar J, Pórszász R, Kark T, Facskó A, Papp Z, Édes I, Tóth A. Structure-activity relationships of vanilloid receptor agonists for arteriolar TRPV1. Br J Pharmacol. 2012 Mar;165(6):1801-1812. doi: 10.1111/j.1476-5381.2011.01645.x. PubMed PMID: 21883148; PubMed Central PMCID: PMC3372831. |
| PubChem Compound | 10203349 |
| Last Modified | Nov 11 2021 |
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